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Compound of Interest

Compound Name:
4,6-Dimethylpyridine-2-

carbaldehyde

CAS No.: 5439-01-0

Cat. No.: B1361511

Get Quote

CAS Number: 5439-01-0 Molecular Formula: C₈H₉NO Physical State: Low-melting solid (MP:

~12–13 °C) / Liquid at standard RT.

Part 1: Executive Summary (Core Directive)
The Critical Insight: 4,6-Dimethylpyridine-2-carbaldehyde is a meta-stable intermediate.

While the methyl groups at positions 4 and 6 provide some steric shielding and electron

donation to the pyridine ring, the C-2 aldehyde functionality remains highly susceptible to

aerobic autoxidation and photochemical degradation.

Immediate Action Protocol:

Upon Receipt: Verify physical state. If liquid, it may have thawed during transit.

Primary Threat: Oxidation to 4,6-dimethylpyridine-2-carboxylic acid (colorless solid turning

yellow/brown).
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Golden Rule: Store under inert atmosphere (Argon preferred) at 2–8 °C. Avoid repeated

freeze-thaw cycles if possible.

Part 2: Chemical Stability Profile (Expertise &
Experience)
To handle this compound effectively, one must understand the causality of its degradation. It is

not random; it follows specific mechanistic pathways driven by its electronic structure.

The Autoxidation Mechanism
The primary instability arises from the aldehyde proton (–CHO). In the presence of atmospheric

oxygen and light, this proton is abstracted to form an acyl radical.

Step 1 (Initiation): Trace metals or UV light cleave the C(O)-H bond, creating a radical

species.

Step 2 (Propagation): This radical reacts with O₂ to form a peracid intermediate (4,6-

dimethylpyridine-2-peroxycarboxylic acid).

Step 3 (Termination): The peracid oxidizes a second molecule of aldehyde, resulting in two

molecules of the stable (and useless) carboxylic acid.

The "Phase-Change" Risk
With a melting point of 12–13 °C, this compound exists at the threshold between solid and

liquid in a typical laboratory environment.

In the Refrigerator (4 °C): It is a solid.

On the Bench (22 °C): It is a liquid.[1]

Risk: Repeated cycling between these states promotes the condensation of atmospheric

moisture inside the vial. Water reacts with the aldehyde to form a gem-diol (hydrate), which

complicates stoichiometry in subsequent reactions (e.g., reductive aminations).

Pyridine Ring Basicity
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The nitrogen atom in the pyridine ring is basic. If stored in an environment with acidic fumes

(e.g., near HCl or acetic acid bottles), it will scavenge protons, forming a pyridinium salt. This

salt often precipitates, altering the effective molecular weight and solubility profile.

Part 3: Degradation Visualization
The following diagram maps the degradation pathways you must prevent.
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Figure 1: Mechanistic pathways of degradation. The red path (oxidation) is irreversible. The

grey path (hydration) is reversible but detrimental to stoichiometry.

Part 4: Storage & Handling Protocols
(Trustworthiness)
This section provides a self-validating system. Every step includes a "Check" to ensure the

protocol is working.

A. Long-Term Storage (> 1 Month)
Container: Amber glass vial with a Teflon-lined screw cap.

Atmosphere: Purge headspace with Argon (heavier than air, providing a better blanket than

Nitrogen) for 30 seconds before sealing.

Temperature:2°C to 8°C (Standard Refrigerator).
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Note: Freezing (-20°C) is acceptable but unnecessary and increases the risk of water

condensation upon thawing.

Seal: Wrap the cap junction with Parafilm to prevent oxygen diffusion.

B. Active Use (Daily/Weekly)
Thawing: Allow the closed vial to reach room temperature before opening. This prevents

condensation from forming on the cold chemical surface.

Aliquot: If you plan to use the reagent frequently, melt the bulk stock once and dispense it

into single-use aliquots under an inert atmosphere. This limits the "phase-change" stress to a

single event.

C. Quality Control (Self-Validation)
Before committing this reagent to a high-value synthesis, perform this 10-minute QC check:

Test Method Observation (Pure) Observation (Degraded)

Visual Inspection
Clear, colorless to pale yellow

liquid (or white solid).

Dark yellow/brown oil or crusty

white precipitate (acid).

¹H-NMR (CDCl₃)
Sharp singlet at ~10.0 ppm

(Aldehyde CHO).

Broad singlet at ~11-13 ppm

(Carboxylic OH) or loss of

CHO integral.

TLC (Hex/EtOAc)
Single spot (Rf ~0.5-0.6

depending on solvent).

Streaking tail or baseline spot

(Acid is highly polar).

Part 5: Operational Workflow
Use this decision tree to determine the handling procedure based on your specific usage

needs.
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Figure 2: Storage decision logic ensuring minimal exposure to environmental stressors.

Part 6: References
European Chemicals Agency (ECHA).Pyridine-2-carbaldehyde - Registration Dossier.

(General stability data for the pyridine-2-carbaldehyde scaffold). [Link](Note: Generalized

scaffold reference)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Technical Guide: Stability & Storage of 4,6-
Dimethylpyridine-2-carbaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1361511/docs#technical-guide-stability-storage-of-4-
6-dimethylpyridine-2-carbaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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